Cas no 99740-00-8 (3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole)

• Product Name: 3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole
• CAS No: 99740-00-8
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• MDL: MFCD23135567
• CID: 62102
• PubChem ID: 13785328
• Update Time: 2025-04-18

3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Methylphenylsulfonamido)-N-(5-phenyl-1H-pyrrol-3-yl)propanamide
• N-[(4-Methylphenyl)-sulfonyl]-L-alanine 5-phenyl-1H-pyrrol-3-yl ester
• (S)-5-Phenyl-1H-pyrrol-3-yl 2-(4-methylphenylsulfonamido)propanoate
• (2S)-2-[(4-methylphenyl)sulfonylamino]-N-(5-phenyl-1H-pyrrol-3-yl)propanamide
• 3-(N-TOSYL-L-ALANINYLAZY)-5-PHENYLPYRROLE
• 3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole
• C20H20N2O4S
• L-Alanine, N-[(4-methylphenyl)sulfonyl]-, 5-phenyl-1H-pyrrol-3-yl ester
• VZALJYJCTCKOHO-HNNXBMFYSA-N
• 3-(Tosyl-l-alaninyloxy)-5-phenylpyrrole
• Z3554
• ST24035887
• 446T555
• N-Tosyl-L-alanine-5-phenyl-1H-pyrrol-3-yl ester
• 3-(N-Tosyl-L-alanninyloxy)-5-phenylpyrrole
• MFCD08704359
• SCHEMBL9619778
• 221446-55-5
• 99740-00-8
• HY-D0864
• AC-24645
• 5-Phenyl-1H-pyrrol-3-yl tosyl-L-alaninate
• A815969
• AMY38178
• 5-Phenyl-3-Pyrrolyl N-Tosyl-L-Alaninate;(S)-5-Phenyl-1H-pyrrol-3-yl 2-(4-methylphenylsulfonamido)propanoate
• AC-7771
• CS-0015174
• A846723
• AKOS015898278
• J-200369
• DS-4190
• (S)-5-Phenyl-1H-pyrrol-3-yl2-(4-methylphenylsulfonamido)propanoate
• (5-phenyl-1H-pyrrol-3-yl) (2S)-2-[(4-methylphenyl)sulfonylamino]propanoate

• MDL： MFCD23135567
• Inchi： 1S/C20H20N2O4S/c1-14-8-10-18(11-9-14)27(24,25)22-15(2)20(23)26-17-12-19(21-13-17)16-6-4-3-5-7-16/h3-13,15,21-22H,1-2H3/t15-/m0/s1
• InChI Key： VZALJYJCTCKOHO-HNNXBMFYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)OC1=CNC(C2C=CC=CC=2)=C1)C)(=O)=O

Computed Properties

• Exact Mass: 384.11400
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6
• XLogP3: 3.6

Experimental Properties

• Melting Point: 153-155 ºC
• Boiling Point: 613.3°C at 760 mmHg
• PSA: 96.64000
• LogP: 4.73420

3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives